1,9-Pentadecadiene
Overview
Description
1,9-Pentadecadiene is an organic compound with the molecular formula C15H28. It is a diene, meaning it contains two double bonds within its carbon chain. This compound is of interest in various fields of chemistry due to its unique structure and reactivity.
Preparation Methods
1,9-Pentadecadiene can be synthesized through several methods. One common approach involves the use of a Grignard reagent formed from a 1-halo-6,9-pentadecadiene. This reagent undergoes a nucleophilic substitution reaction with an orthoformate ester to yield a 1,1-dialkoxy-7,10-hexadecadiene, which is then hydrolyzed to produce this compound . Industrial production methods often focus on optimizing yield and purity through controlled reaction conditions and purification steps.
Chemical Reactions Analysis
1,9-Pentadecadiene undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and ozone.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Catalytic hydrogenation using palladium on carbon is a common method.
Substitution: This reaction involves the replacement of one atom or group with another. Halogenation using bromine or chlorine is a typical example.
The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation can yield epoxides or diols, while reduction can produce alkanes.
Scientific Research Applications
1,9-Pentadecadiene has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Studies have shown that derivatives of this compound exhibit significant biological activity, including anti-cancer properties
Medicine: Its derivatives are being explored for their potential therapeutic effects.
Industry: It is used in the synthesis of polymers and other industrial chemicals.
Mechanism of Action
The mechanism by which 1,9-pentadecadiene and its derivatives exert their effects involves interactions with specific molecular targets and pathways. For example, its anti-cancer activity is believed to be due to its ability to interfere with cell proliferation and induce apoptosis in cancer cells . The exact molecular targets and pathways can vary depending on the specific derivative and its application.
Comparison with Similar Compounds
1,9-Pentadecadiene can be compared to other similar compounds, such as 1,8-pentadecadiene and (Z)6,(Z)9-pentadecadien-1-ol These compounds share similar structural features but differ in the position and configuration of their double bonds This structural variation can lead to differences in reactivity and applications
Properties
IUPAC Name |
pentadeca-1,9-diene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3,12,14H,1,4-11,13,15H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCWRQLLTZINTME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCCCCCCC=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60300710 |
Source
|
| Record name | 1,9-Pentadecadiene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60300710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
872598-50-0 |
Source
|
| Record name | 1,9-Pentadecadiene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60300710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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